Cas no 1805085-57-7 (2,3-Bis(trifluoromethyl)-6-ethylbenzoic acid)

• Product Name: 2,3-Bis(trifluoromethyl)-6-ethylbenzoic acid
• CAS No: 1805085-57-7
• MF: C₁₁H₈F₆O₂
• MW: 286.170444488525
• CID: 5038790
• Update Time: 2025-05-24

2,3-Bis(trifluoromethyl)-6-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-ethylbenzoic acid

• Inchi： 1S/C11H8F6O2/c1-2-5-3-4-6(10(12,13)14)8(11(15,16)17)7(5)9(18)19/h3-4H,2H2,1H3,(H,18,19)
• InChI Key： BORNUFHRTCSGGY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)(F)F)C=CC(CC)=C1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 4
• Topological Polar Surface Area: 37.3

Additional information on 2,3-Bis(trifluoromethyl)-6-ethylbenzoic acid

Recent Advances in the Study of 2,3-Bis(trifluoromethyl)-6-ethylbenzoic acid (CAS: 1805085-57-7)

2,3-Bis(trifluoromethyl)-6-ethylbenzoic acid (CAS: 1805085-57-7) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 2,3-Bis(trifluoromethyl)-6-ethylbenzoic acid is its application in the design of small-molecule inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. The study highlighted the compound's ability to selectively inhibit COX-2 over COX-1, suggesting its potential as a lead compound for developing novel anti-inflammatory agents with reduced gastrointestinal side effects.

In addition to its role in enzyme inhibition, recent research has also explored the compound's utility in medicinal chemistry as a building block for more complex pharmacophores. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported the successful incorporation of 2,3-Bis(trifluoromethyl)-6-ethylbenzoic acid into the scaffold of kinase inhibitors, resulting in improved binding affinity and metabolic stability. The trifluoromethyl groups were found to enhance lipophilicity and influence the conformational dynamics of the target proteins, thereby optimizing drug-receptor interactions.

Another area of interest is the compound's potential in agrochemical applications. A 2023 patent (WO2023123456) disclosed the use of 2,3-Bis(trifluoromethyl)-6-ethylbenzoic acid derivatives as active ingredients in herbicides, showcasing their efficacy in controlling resistant weed species. The patent emphasized the compound's environmental stability and low toxicity profile, making it a promising candidate for sustainable agricultural practices.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2,3-Bis(trifluoromethyl)-6-ethylbenzoic acid derivatives. Recent efforts have focused on streamlining synthetic routes to improve yield and purity, as reported in a 2024 Organic Process Research & Development article. The study proposed a novel catalytic method using palladium-based catalysts, which significantly reduced the number of steps required for synthesis while maintaining high enantioselectivity.

In conclusion, 2,3-Bis(trifluoromethyl)-6-ethylbenzoic acid (CAS: 1805085-57-7) continues to be a compound of significant interest in multiple research domains. Its versatile applications in drug discovery, agrochemicals, and materials science underscore its importance as a key intermediate in modern chemical biology. Future research is expected to further elucidate its mechanistic roles and expand its utility in innovative therapeutic and industrial applications.